Cas no 21109-25-1 (1H-indol-2-ylmethanamine)

1H-indol-2-ylmethanamine structure
1H-indol-2-ylmethanamine structure
Product Name:1H-indol-2-ylmethanamine
CAS No:21109-25-1
MF:C9H10N2
MW:146.189101696014
MDL:MFCD03422512
CID:51720
PubChem ID:329766418
Update Time:2024-10-31

1H-indol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (1H-Indol-2-ylmethyl)amine
    • 1-(1H-Indol-2-yl)methanamine
    • 2-(Aminomethyl)indole
    • (1H-Indol-2-yl)methanamine
    • (1H-Indol-2-yl)methylamine
    • 1H-Indole-2-methanamine
    • 1H-indol-2-ylmethanamine
    • C -(1 H -Indol-2-yl)-methylamine
    • 2-aminomethylindole
    • 2-INDOLEMETHYLAMINE
    • C-(1H-Indol-2-yl)-methylamine
    • RNAODKZCUVVPEN-UHFFFAOYSA-N
    • indol-2-ylmethylamine
    • aminomethylindole
    • PubChem20289
    • indolin-2-ylmethanamine
    • 1H-Indole-2-methaneamine
    • 2-INDOLYLMETHANAMINE
    • 1H-Indole, 2-aminomethyl-
    • Oprea1_655358
    • 1H-Indol-2-ylmet
    • 1H-Indol-2-yl-methylamine
    • FT-0647825
    • AB14523
    • SCHEMBL9488253
    • BB 0219997
    • MFCD03422512
    • EN300-59828
    • A815143
    • J-500192
    • CS-W003060
    • DS-10920
    • SY026631
    • DTXSID50342487
    • (1H-indol-2-ylmethyl)amine, AldrichCPR
    • Q63399339
    • SCHEMBL1616223
    • AKOS000308742
    • AM20060407
    • 21109-25-1
    • CHEMBL2229816
    • 1H-Indol-2-ylmethanamine #
    • 2-(Aminomethyl)indole, 97%
    • DB-066427
    • STK299213
    • MDL: MFCD03422512
    • Inchi: 1S/C9H10N2/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5,11H,6,10H2
    • InChI Key: RNAODKZCUVVPEN-UHFFFAOYSA-N
    • SMILES: N1C(CN)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.199
  • Melting Point: 68-75 °C
  • Boiling Point: 335.6°C at 760 mmHg
  • Flash Point: 183.3±8.1 °C
  • Refractive Index: 1.697
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 41.81000
  • LogP: 2.32690

1H-indol-2-ylmethanamine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H315-H318-H335
  • Warning Statement: P261-P280-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

1H-indol-2-ylmethanamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-indol-2-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 265.00 2022-06-04
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$ 440.00 2022-06-04
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$ 705.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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